3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-naphthalen-2-yl-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C18H11F3O2/c19-18(20,21)16-9-14(8-15(10-16)17(22)23)13-6-5-11-3-1-2-4-12(11)7-13/h1-10H,(H,22,23)
• InChI Key: OIQLUJNLUQCJKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=CC(=C3)C(F)(F)F)C(=O)O
• Molecular Formula: C18H11F3O2
• DSSTOX Substance ID: DTXSID90690434
• Molecular Weight: 316.3 g/mol
• CAS RN: 1261959-06-1

Description

3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% (3-NFBA-95) is an organic compound belonging to the family of trifluoromethylbenzoic acids. It is widely used in scientific research due to its unique properties and versatility. 3-NFBA-95 is an important reagent in organic synthesis, used in a variety of applications, such as the synthesis of pharmaceuticals, agrochemicals, and other compounds. 3-NFBA-95 is also used as a catalyst in the synthesis of polymers and as a starting material for the preparation of other compounds.

Scientific Research Applications

3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% is widely used in scientific research due to its unique properties and versatility. It is used as a reagent in organic synthesis and as a catalyst in the synthesis of polymers. 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% is also used as a starting material for the preparation of other compounds. In addition, 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% has been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds.

Mechanism of Action

The mechanism of action of 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% is not fully understood. However, it is believed that the compound reacts with a variety of molecules, including proteins, enzymes, and other small molecules. This reaction is believed to affect the structure and function of the molecules, leading to changes in the biochemical and physiological processes of the cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% are not fully understood. However, studies have shown that the compound can affect the structure and function of proteins, enzymes, and other small molecules. This can lead to changes in the biochemical and physiological processes of the cells, such as the regulation of gene expression, the production of enzymes, and the metabolism of nutrients.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its high purity, stability, and versatility. It is also relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments. It is not water-soluble, and it can be toxic if used in high concentrations.

Future Directions

There are several potential future directions for 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% research. These include further studies into the biochemical and physiological effects of the compound, as well as its use in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Additionally, further research into the mechanism of action of 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% and its potential applications in drug discovery and development could be beneficial. Other potential future directions include the use of 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% in the synthesis of polymers, the development of new synthesis methods, and the exploration of its potential applications in the fields of biotechnology and nanotechnology.

Synthesis Methods

3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% can be synthesized through a variety of methods. The most common method is the reaction of trifluoroacetic anhydride with naphthalen-2-yl-trifluoromethylbenzene. This reaction produces 3-(Naphthalen-2-yl)-5-trifluoromethylbenzoic acid, 95% with a purity of 95%. Other methods of synthesis include the reaction of trifluoroacetic anhydride with naphthalene, the reaction of trifluoroacetic anhydride with naphthalene-2-yl-trifluoromethylbenzene, and the reaction of trifluoroacetic anhydride with naphthalene-2-yl-trifluoromethylbenzene-4-methylbenzoic acid.